Cas no 850875-62-6 (2',3'-Dihydro-1'H-spiro[cyclobutane-1,4'-isoquinoline])

• Product Name: 2',3'-Dihydro-1'H-spiro[cyclobutane-1,4'-isoquinoline]
• CAS No: 850875-62-6
• MF: C₁₂H₁₅N
• MW: 173.254203081131
• MDL: MFCD16294407
• CID: 1034281
• PubChem ID: 50999365
• Update Time: 2025-08-05

2',3'-Dihydro-1'H-spiro[cyclobutane-1,4'-isoquinoline] Chemical and Physical Properties

Names and Identifiers

• 2',3'-Dihydro-1'H-spiro[cyclobutane-1,4'-isoquinoline]
• 2',3'-DIHYDRO-SPIRO[CYCLOBUTANE-1,4'(1'H)-ISOQUINOLINE]
• spiro[2,3-dihydro-1H-isoquinoline-4,1'-cyclobutane]
• DTXSID30679480
• MFCD16294407
• SY295366
• CS-0456297
• SCHEMBL8279017
• J-506992
• 850875-62-6
• 2 inverted exclamation mark ,3 inverted exclamation mark -Dihydro-1 inverted exclamation mark H-spiro[cyclobutane-1,4 inverted exclamation mark -isoquinoline]
• AKOS006337068
• EN300-206871

• MDL： MFCD16294407
• Inchi： 1S/C12H15N/c1-2-5-11-10(4-1)8-13-9-12(11)6-3-7-12/h1-2,4-5,13H,3,6-9H2
• InChI Key： SGMNNJVCACUQMU-UHFFFAOYSA-N
• SMILES： N1CC2C=CC=CC=2C2(C1)CCC2

Computed Properties

• Exact Mass: 173.120449483g/mol
• Monoisotopic Mass: 173.120449483g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 195
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 12Ų

Additional information on 2',3'-Dihydro-1'H-spiro[cyclobutane-1,4'-isoquinoline]

Professional Introduction to Compound with CAS No. 850875-62-6 and Product Name: 2',3'-Dihydro-1'H-spiro[cyclobutane-1,4'-isoquinoline]

The compound identified by the CAS number 850875-62-6 and the product name 2',3'-Dihydro-1'H-spiro[cyclobutane-1,4'-isoquinoline] represents a significant advancement in the field of pharmaceutical chemistry. This spirocyclic isoquinoline derivative has garnered considerable attention due to its unique structural features and potential therapeutic applications. The spirocyclic core, consisting of a cyclobutane ring linked to an isoquinoline moiety, introduces a rigid framework that can modulate biological interactions, making it a promising scaffold for drug development.

In recent years, the exploration of spirocyclic compounds has expanded significantly, driven by their ability to exhibit enhanced binding affinity and selectivity in biological targets. The 2',3'-Dihydro-1'H-spiro[cyclobutane-1,4'-isoquinoline] structure exemplifies this trend, offering a versatile platform for medicinal chemists to design novel molecules. Its dual heterocyclic system provides multiple opportunities for functionalization, allowing for the introduction of pharmacophores that can interact with specific biological pathways.

One of the most compelling aspects of this compound is its potential in addressing neurological disorders. Isoquinoline derivatives have long been recognized for their neuroactive properties, and the spirocyclic modification further enhances their efficacy by improving metabolic stability and blood-brain barrier penetration. Current research indicates that compounds with similar scaffolds may exhibit potent effects on neurotransmitter systems involved in conditions such as Alzheimer's disease and Parkinson's disease. The 2',3'-Dihydro-1'H-spiro[cyclobutane-1,4'-isoquinoline] derivative has shown promise in preclinical studies, particularly in modulating acetylcholinesterase activity, a key enzyme implicated in cognitive decline.

The synthesis of 2',3'-Dihydro-1'H-spiro[cyclobutane-1,4'-isoquinoline] presents unique challenges due to its complex structural motif. However, advances in synthetic methodologies have made it increasingly feasible to construct such molecules with high precision. Modern techniques in organic synthesis, including transition-metal-catalyzed reactions and asymmetric catalysis, have enabled the efficient preparation of spirocyclic frameworks. These methods not only improve yield but also allow for greater control over stereochemistry, which is critical for biological activity.

The pharmacological profile of 2',3'-Dihydro-1'H-spiro[cyclobutane-1,4'-isoquinoline] has been extensively studied in recent years. Initial pharmacokinetic assessments suggest that it exhibits favorable properties such as good solubility and moderate oral bioavailability. Additionally, its chemical stability under various conditions makes it a suitable candidate for further development into a drug candidate. Computational modeling has also played a crucial role in understanding its interactions with biological targets, providing insights into potential mechanisms of action.

In the context of drug discovery, the 2',3'-Dihydro-1'H-spiro[cyclobutane-1,4'-isoquinoline] derivative represents an excellent example of how structural innovation can lead to novel therapeutic agents. Its unique combination of structural rigidity and functional diversity allows it to interact with biological targets in ways that simpler molecules cannot. As research continues to uncover new applications for spirocyclic compounds, it is likely that derivatives like this will play an increasingly important role in addressing unmet medical needs.

The future prospects for 2',3'-Dihydro-1'H-spiro[cyclobutane-1,4'-isoquinoline] are bright, with ongoing studies focusing on optimizing its pharmacological properties and exploring new therapeutic indications. Collaborative efforts between academic researchers and industry scientists are expected to accelerate the translation of this compound from bench to bedside. With its promising profile and innovative design, 2',3'-Dihydro-1'H-spiro[cyclobutane-1,4'-isoquinoline] stands as a testament to the power of structural chemistry in driving advancements in medicinal chemistry.